2-(Dibenzylamino)acetamide

• IUPAC Name: 2-(dibenzylamino)acetamide
• InChI: InChI=1S/C16H18N2O/c17-16(19)13-18(11-14-7-3-1-4-8-14)12-15-9-5-2-6-10-15/h1-10H,11-13H2,(H2,17,19)
• InChI Key: XUBNHZKPGDNTMD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN(CC2=CC=CC=C2)CC(=O)N
• Molecular Formula: C16H18N2O
• Molecular Weight: 254.33 g/mol

Description

“2-(Dibenzylamino)acetamide” is a unique chemical compound provided by Sigma-Aldrich. It has an empirical formula of C16H18N2O and a molecular weight of 254.33.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the SMILES string O=C(N)CN(CC1=CC=CC=C1)CC2=CC=CC=C2. The InChI key for this compound is XUBNHZKPGDNTMD-UHFFFAOYSA-N.

Chemical Reactions Analysis

A study mentions the addition of an isocyanide to an iminium ion intermediate that forms from the reaction between an aromatic aldehyde and dibenzylamine, leading to the formation of sterically congested 2-(dibenzylamino)-2-aryl acetamide derivatives.

Physical And Chemical Properties Analysis

“this compound” is a solid compound. Its empirical formula is C16H18N2O and it has a molecular weight of 254.33.

Scientific Research Applications

Synthesis and Catalysis

• 2-(Dibenzylamino)acetamide derivatives have been synthesized using silica nanoparticles as a highly efficient catalyst in green chemistry conditions. This method offers an easy work-up and high yields, making it a valuable addition to modern synthetic methods (Ramazani et al., 2017).

Green Chemistry and Drug Synthesis

• Diverse N-(substituted phenyl)-2-(4-((dibenzylamino)methyl)-1H-1,2,3-triazol-1-yl)acetamide derivatives have been synthesized through a green chemistry approach. This process uses water and eco-friendly catalysts, and these derivatives exhibit significant biological potency against cancer cell lines (Gondaliya & Kapadiya, 2021).

Analytical Chemistry

• Studies have involved the development of new fluorescent probes for sensitive detection of carbonyl compounds. 2-Aminooxy-N-[3-(5-dimethylamino-naphtalene-1-sulfonylamino)-propyl]-acetamide (DNSAOA) has been used as a molecular probe for measuring carbonyl compounds in environmental water samples (Houdier et al., 2000).

Pharmacology and Drug Discovery

• This compound derivatives, such as2-(2,3-dimethoxybenzylamino)-N-(3,3,7-trimethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide, have been synthesized and examined for their inotropic activity in isolated dog ventricular tissues, showing potential as nonsteroidal cardiotonics (Lee et al., 1995).

Photocatalytic Applications

• Research has been conducted on the photocatalytic degradation of paracetamol using TiO2 nanoparticles, where this compound derivatives play a role in the degradation process. This study provides insights into environmental applications of these derivatives in treating pharmaceutical waste (Jallouli et al., 2017).

Anticancer Research

• A study synthesized new 2,6-dibenzylamino-3,5-dicyanopyridines and evaluated their in vitro anticancer activity against various human cancer cell lines. Some compounds showed remarkable activity, highlighting the potential of this compound derivatives in cancer therapy (Cocco et al., 2005).

Nutrition and Health Supplements

• 2-Hydroxybenzylamine (2-HOBA) derivatives, related to this compound, have been studied for their potential as nutritional supplements. These compounds have been tested for safety, tolerability, and pharmacokinetics in healthy volunteers, indicating their potential in protecting against conditions like cognitive decline (Pitchford et al., 2019).

Safety and Hazards

Sigma-Aldrich provides this product with a GHS07 pictogram and a warning signal word. The hazard statements include H302, indicating that it is harmful if swallowed. It falls under the Acute Tox. 4 Oral hazard classification.